2-ethyl-4-nitro-5-[(4-methylphenyl)sulfanyl]-1-propyl-1H-imidazole

• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 2-ethyl-5-(4-methylphenyl)sulfanyl-4-nitro-1-propylimidazole
• InChI: InChI=1S/C15H19N3O2S/c1-4-10-17-13(5-2)16-14(18(19)20)15(17)21-12-8-6-11(3)7-9-12/h6-9H,4-5,10H2,1-3H3
• InChI Key: RZJHHWLTDVBHAV-UHFFFAOYSA-N
• SMILES: CCCN1C(=NC(=C1SC2=CC=C(C=C2)C)[N+](=O)[O-])CC

Description

2-ethyl-4-nitro-5-[(4-methylphenyl)sulfanyl]-1-propyl-1H-imidazole is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in the field of medicine. This compound is known to possess unique biochemical and physiological effects that make it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of 2-ethyl-4-nitro-5-[(4-methylphenyl)sulfanyl]-1-propyl-1H-imidazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body that are involved in various cellular processes. This inhibition can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
2-ethyl-4-nitro-5-[(4-methylphenyl)sulfanyl]-1-propyl-1H-imidazole has been shown to possess a variety of biochemical and physiological effects. It has been shown to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been shown to have a positive effect on the immune system and can help to reduce oxidative stress in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 2-ethyl-4-nitro-5-[(4-methylphenyl)sulfanyl]-1-propyl-1H-imidazole in lab experiments include its unique properties and potential applications in the field of medicine. However, there are also limitations to using this compound in lab experiments. These limitations include the need for specialized equipment and expertise in handling and synthesizing this compound.

Future Directions

There are many future directions for research involving 2-ethyl-4-nitro-5-[(4-methylphenyl)sulfanyl]-1-propyl-1H-imidazole. Some potential areas of research include further studies on its mechanism of action, its potential use as a diagnostic tool, and its potential applications in the treatment of various diseases. Additionally, further research is needed to determine the safety and efficacy of this compound in humans.
Conclusion:
In conclusion, 2-ethyl-4-nitro-5-[(4-methylphenyl)sulfanyl]-1-propyl-1H-imidazole is a promising compound that has gained a lot of attention in the scientific community due to its unique properties and potential applications in the field of medicine. Further research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-ethyl-4-nitro-5-[(4-methylphenyl)sulfanyl]-1-propyl-1H-imidazole involves the reaction of 2-ethyl-4-nitro-1H-imidazole with 4-methylphenylthiol and 1-bromopropane in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethylformamide or N-methyl-2-pyrrolidone and is typically carried out at elevated temperatures. The resulting product is then purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

The unique properties of 2-ethyl-4-nitro-5-[(4-methylphenyl)sulfanyl]-1-propyl-1H-imidazole make it a promising candidate for various research studies. This compound has been studied for its potential applications in the treatment of various diseases such as cancer, inflammation, and infections. It has also been studied for its potential use as a diagnostic tool in the field of imaging.